![molecular formula C20H25N3O4S B4443961 3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide](/img/structure/B4443961.png)
3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide
Overview
Description
3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In
Scientific Research Applications
3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide has been used in a variety of scientific research applications. One of the most common applications is in the study of protein-protein interactions. This compound has been shown to bind to a specific protein, and this binding can be used to study the interaction between this protein and other proteins in the cell. Additionally, this compound has been used in the study of cancer and other diseases. This compound has been shown to have anti-tumor activity in vitro and in vivo, and it has been suggested that it may have potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide is not fully understood. However, it is known that this compound binds to a specific protein, and this binding may interfere with the function of this protein. It has been suggested that this interference may lead to the anti-tumor activity observed in studies of this compound.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the activity of certain enzymes, which may contribute to its anti-tumor activity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide in lab experiments is its specificity. This compound binds to a specific protein, which allows researchers to study the interaction between this protein and other proteins in the cell. Additionally, this compound has been shown to have anti-tumor activity, which may make it a useful tool in the study of cancer. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to some cells at high concentrations, which may limit its use in certain experiments.
Future Directions
There are many future directions for research on 3-methyl-4-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide. One area of research could be the development of new therapeutic agents based on this compound. Additionally, researchers could study the mechanism of action of this compound in more detail to better understand how it interacts with its target protein. Finally, researchers could investigate the potential of this compound as a tool for studying protein-protein interactions in the cell.
Properties
IUPAC Name |
4-(methanesulfonamido)-3-methyl-N-[(4-morpholin-4-ylphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4S/c1-15-13-17(5-8-19(15)22-28(2,25)26)20(24)21-14-16-3-6-18(7-4-16)23-9-11-27-12-10-23/h3-8,13,22H,9-12,14H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJNKRBAIQZWULR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NCC2=CC=C(C=C2)N3CCOCC3)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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